![molecular formula C17H18ClNO4S B411431 methyl 2-(3-chloro-4-methyl-N-(4-methylphenyl)sulfonylanilino)acetate CAS No. 333453-05-7](/img/structure/B411431.png)
methyl 2-(3-chloro-4-methyl-N-(4-methylphenyl)sulfonylanilino)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 2-(3-chloro-4-methyl-N-(4-methylphenyl)sulfonylanilino)acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments have been studied extensively. In
Scientific Research Applications
Synthesis of Clopidogrel Sulfate
An improved synthesis pathway involves the condensation reaction of certain intermediates to afford critical components like Clopidogrel bisulfate. This process is marked by advantages such as readily available starting materials, moderate conditions, high yield, and good quality, making it suitable for industrialization (Hu Jia-peng, 2012).
Synthesis of Isothiazole Derivatives
The compound serves as a precursor in the one-pot synthesis of methyl 4-amino-2,3,3-trisubstituted-1,1-dioxo-2,3-dihydro-1H-1λ6-isothiazole-5-carboxylates, showcasing a method that combines multiple reactions in a single operation to yield complex structures in varying yields. The structural confirmation of the target compound was achieved through X-ray diffraction study (Alexey V. Dobrydnev et al., 2018).
Coordination and Catalytic Applications
The compound's derivatives have been explored for their coordination properties and potential catalytic uses, such as in the synthesis of 1′-(diphenylphosphino)ferrocene-1-sulfonate anion, which further finds applications in catalysis highlighting its multifaceted utility in organic synthesis and catalytic reactions (Martin Zábranský et al., 2018).
Antihypertensive Agents Synthesis
It has been used as a starting material in the synthesis of compounds exhibiting antihypertensive α-blocking activity. This application underscores its potential in the development of therapeutics, demonstrating the compound's relevance beyond basic organic synthesis to its implications in medicinal chemistry (B. F. Abdel-Wahab et al., 2008).
Properties
IUPAC Name |
methyl 2-(3-chloro-4-methyl-N-(4-methylphenyl)sulfonylanilino)acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClNO4S/c1-12-4-8-15(9-5-12)24(21,22)19(11-17(20)23-3)14-7-6-13(2)16(18)10-14/h4-10H,11H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYFCYIJQCMPLNP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)OC)C2=CC(=C(C=C2)C)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClNO4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.